Cas no 70367-34-9 (Cyclopentanecarbonitrile, 2-hydroxy-, cis-)
70367-34-9 structure
Product Name:Cyclopentanecarbonitrile, 2-hydroxy-, cis-
CAS No:70367-34-9
MF:C6H9NO
MW:111.141761541367
CID:547349
PubChem ID:11469053
Update Time:2025-04-19
Cyclopentanecarbonitrile, 2-hydroxy-, cis- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarbonitrile, 2-hydroxy-, cis-
- cyclopentanecarbonitrile, 2-hydroxy-, (1S,2S)-
- LogP
- CTK2H4985
- (1S,2S)-2-Hydroxycyclopentane-1-carbonitrile
- DTXSID90466777
- 70367-34-9
- Cis-2-hydroxycyclopentanecarbonitrile
- cis-2-hydroxycyclo-pentanecarbonitrile
- 196801-06-6
-
- Inchi: 1S/C6H9NO/c7-4-5-2-1-3-6(5)8/h5-6,8H,1-3H2/t5-,6-/m0/s1
- InChI Key: LXEPXMXJJFJNOU-WDSKDSINSA-N
- SMILES: O[C@H]1CCC[C@H]1C#N
Computed Properties
- Exact Mass: 111.06847
- Monoisotopic Mass: 111.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02
Cyclopentanecarbonitrile, 2-hydroxy-, cis- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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